Cas no 2138047-45-5 (N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138047-45-5
• MF: C₁₂H₁₃N₅O₄S
• MW: 323.327720403671
• CID: 5908219
• PubChem ID: 165501413
• Update Time: 2025-06-12

N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide
• 2138047-45-5
• EN300-1167847

• Inchi： 1S/C12H13N5O4S/c18-17(19)9-1-3-11(4-2-9)22(20,21)15-12-5-6-14-16(12)10-7-13-8-10/h1-6,10,13,15H,7-8H2
• InChI Key： SHLAEVYUSHRTKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 323.06882509g/mol
• Monoisotopic Mass: 323.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 130Ų

Additional information on N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide

Introduction to N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138047-45-5)

N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2138047-45-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development.

The molecular structure of N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of an azetidine ring and a pyrazole moiety in its backbone suggests potential interactions with biological targets, while the nitro and sulfonamide groups enhance its pharmacological profile. These structural features make it a valuable candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their wide range of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, and the introduction of new structural motifs can lead to the discovery of more effective therapeutic agents. The compound N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide represents a significant advancement in this area, offering a new scaffold for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes and receptors involved in disease pathways. The azetidine ring, in particular, has been shown to interact with enzymes in a manner that can modulate their activity. This interaction is crucial for developing drugs that can target specific enzymatic pathways responsible for diseases such as cancer and inflammation. The nitro group further enhances this potential by providing additional sites for binding and interaction with biological targets.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of sulfonamide derivatives. Researchers have been particularly interested in how the arrangement of functional groups can influence the compound's ability to bind to biological targets and modulate their function. The work done on compounds like N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide has provided valuable insights into these relationships, paving the way for more targeted drug design.

The synthesis of N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide is another area where significant progress has been made. The development of efficient synthetic routes allows for the production of this compound in larger quantities, which is essential for both preclinical and clinical studies. Advances in synthetic methodologies have enabled researchers to introduce modifications at various positions within the molecule, leading to a library of derivatives with tailored properties.

From a pharmacological perspective, N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide has shown promise in several preclinical models. Its ability to interact with specific biological targets suggests that it could be developed into a therapeutic agent for conditions such as cancer, inflammation, and infectious diseases. The nitro group, in particular, has been associated with enhanced bioavailability and potency, making it an attractive feature for drug development.

The sulfonamide moiety is another key feature that contributes to the compound's pharmacological profile. Sulfonamides are known for their ability to inhibit enzymes such as dihydropteroate synthase (DHPS), which is crucial for bacterial folate metabolism. By inhibiting this enzyme, sulfonamides can effectively disrupt bacterial growth and replication. The presence of this group in N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-nitrobenzene-1-sulfonamide suggests that it could have similar antimicrobial properties.

In conclusion, N-[1-(azetidin-3-ylyl)-1H-pyrazol-ylyl]-4-nitrobenzene-l-sulfonamide (CAS No. 2138047_45_5) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various diseases and improving patient outcomes.